Cas no 163133-86-6 (4(1H)-Pyrimidinimine)

• Product Name: 4(1H)-Pyrimidinimine
• CAS No: 163133-86-6
• MF: C₄H₅N₃
• MW: 95.1025998592377
• CID: 110132
• PubChem ID: 68958
• Update Time: 2025-10-30

4(1H)-Pyrimidinimine Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinimine
• 4-amino-pyrimidine
• 4(1H)-Pyrimidinimine (9CI)
• NSC 401236
• BS-3732
• UNII-BU3262X8CZ
• BP-10054
• GEO-00208
• 4-Amino pyrimidine
• 163133-86-6
• BDBM50354822
• AKOS000505580
• 176773-06-1
• AC-6952
• BCP06825
• 176772-96-6
• 163133-87-7
• NSC-401236
• 4(3H)-Pyrimidinimine, (E)- (9CI)
• Pyrimidine, 4-amino-
• J-524136
• PB11581
• MFCD00006112
• InChI=1/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7
• 4-Pyrimidinamine
• Pyrimidine, 4-amino-,
• 4(1H)-Pyrimidinimine, (E)- (9CI)
• FT-0603719
• F0001-1551
• pyrimidine-4-amine
• 6-Aminopyrimidine
• 4(3H)-Pyrimidinimine
• NSC401236
• A8332
• DTXSID10207841
• Q27117918
• 4(3H)-Pyrimidinimine, (Z)- (9CI)
• EN300-21912
• 4-Aminopyrimidine, 98%
• 4-Pyrimidineamine
• SY006845
• 3,4-Dihydro-4-iminopyrimidine
• CHEBI:38616
• CS-W005460
• 4(3H)-Pyrimidinimine (9CI)
• CHEMBL302453
• 4-Aminopyrimidine
• BU3262X8CZ
• 6-imino-1,6-dihydropyrimidine
• Pyrimidin-4-ylamine
• AM20100438
• 591-54-8
• pyrimidin-4-yl-amine
• WLN: T6N CNJ DZ
• pyrimidin-4-amine
• 176773-07-2
• SB10148
• Pyrimidin-4(1H)-imine
• DB-050703
• A2251
• STL553556
• 4-Pyrimidinamine (9CI)
• BBL100193
• DB-024727
• DTXCID60130332

• Inchi： 1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7)
• InChI Key： OYRRZWATULMEPF-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1N

Computed Properties

• Exact Mass: 95.04845
• Monoisotopic Mass: 95.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 48.24

Additional information on 4(1H)-Pyrimidinimine

Recent Advances in the Study of 4(1H)-Pyrimidinimine (CAS: 163133-86-6) in Chemical Biology and Pharmaceutical Research

The compound 4(1H)-Pyrimidinimine (CAS: 163133-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core, has been the subject of numerous studies aimed at understanding its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its role in modulating key cellular pathways, particularly those involved in inflammation, cancer, and infectious diseases.

One of the most notable findings in recent studies is the compound's ability to inhibit specific enzymes involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4(1H)-Pyrimidinimine exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases such as arthritis. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme, providing valuable insights for future drug design.

In the context of oncology, 4(1H)-Pyrimidinimine has shown promise as a potential anticancer agent. A recent preclinical study highlighted its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer. The research, published in Cancer Research, identified the compound's interaction with the PI3K/AKT/mTOR pathway as a key mechanism underlying its cytotoxic effects. These findings suggest that 4(1H)-Pyrimidinimine could serve as a scaffold for developing novel targeted therapies.

Another area of interest is the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 4(1H)-Pyrimidinimine exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 4(1H)-Pyrimidinimine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the synthesis of analogs with improved solubility and reduced toxicity.

In conclusion, 4(1H)-Pyrimidinimine (CAS: 163133-86-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from anti-inflammatory to anticancer and antimicrobial effects, highlight its potential as a multi-target therapeutic agent. Ongoing research aims to optimize its properties and translate these findings into clinical applications, offering hope for the development of novel treatments for a variety of diseases.